![molecular formula C13H15N5O B5917400 3-phenyl-N-(2-propyl-2H-tetrazol-5-yl)acrylamide](/img/structure/B5917400.png)
3-phenyl-N-(2-propyl-2H-tetrazol-5-yl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-phenyl-N-(2-propyl-2H-tetrazol-5-yl)acrylamide is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using several methods and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of 3-phenyl-N-(2-propyl-2H-tetrazol-5-yl)acrylamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or by modulating the expression of certain genes. The anti-inflammatory and analgesic activities of this compound may be attributed to its ability to inhibit the production of inflammatory mediators such as prostaglandins and cytokines.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits several biochemical and physiological effects. This compound has been found to reduce the levels of oxidative stress markers and increase the levels of antioxidant enzymes in various tissues. It has also been reported to modulate the levels of neurotransmitters such as serotonin and dopamine in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using 3-phenyl-N-(2-propyl-2H-tetrazol-5-yl)acrylamide in lab experiments include its high potency, low toxicity, and ease of synthesis. However, the limitations of using this compound include its limited solubility in aqueous solutions and its instability under certain conditions.
Future Directions
There are several future directions for the research on 3-phenyl-N-(2-propyl-2H-tetrazol-5-yl)acrylamide. One direction is to investigate its potential as a therapeutic agent for the treatment of various diseases. Another direction is to study its mechanism of action and identify its molecular targets. Additionally, the development of novel synthetic methods for this compound may lead to the discovery of more potent analogs with improved pharmacological properties.
In conclusion, this compound is a promising compound that has shown potential applications in various fields of scientific research. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research on this compound may lead to the discovery of novel therapeutic agents for the treatment of various diseases.
Synthesis Methods
Several methods have been used for the synthesis of 3-phenyl-N-(2-propyl-2H-tetrazol-5-yl)acrylamide. One of the commonly used methods is the reaction of 3-phenylacrylamide with 2-propyl-5-amino-1H-tetrazole in the presence of a suitable catalyst. Another method involves the reaction of 3-phenylacryloyl chloride with 2-propyl-5-amino-1H-tetrazole in the presence of a base. The yield of the synthesis method varies depending on the reaction conditions and the purity of the reagents used.
Scientific Research Applications
3-phenyl-N-(2-propyl-2H-tetrazol-5-yl)acrylamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. This compound has also been investigated for its potential as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
(E)-3-phenyl-N-(2-propyltetrazol-5-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N5O/c1-2-10-18-16-13(15-17-18)14-12(19)9-8-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3,(H,14,16,19)/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLTGHDFTOXFNKB-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1N=C(N=N1)NC(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCN1N=C(N=N1)NC(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
2.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24825711 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.